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Compound of Interest

Compound Name: n-Benzoyl-d-alanine

Cat. No.: B556305

For Researchers, Scientists, and Drug Development Professionals
Introduction

n-Benzoyl-d-alanine is a derivative of the amino acid d-alanine, where a benzoyl group is
attached to the amino group. This modification makes it a useful building block in synthetic
organic chemistry, particularly in the field of peptide synthesis. The benzoyl group serves as a
protecting group for the amine functionality of alanine, preventing unwanted side reactions
during the stepwise construction of peptide chains. This guide provides a comprehensive
overview of the safety and handling precautions necessary when working with n-Benzoyl-d-
alanine in a laboratory setting. It is intended for professionals in research and drug
development who may utilize this compound in their work.

Chemical and Physical Properties

A summary of the key physical and chemical properties of n-Benzoyl-d-alanine is presented
below. It is important to note that values for properties such as melting and boiling points can
vary between sources.
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Property Value Source(s)
Molecular Formula C10H11NO3 [1112]
Molecular Weight 193.20 g/mol [1][2]
CAS Number 17966-60-8 [1]
Appearance White to almost white crystals 3]

or powder
Melting Point 165-167°C [4]
160.0-170.0°C [3]

Boiling Point

329.41°C (rough estimate)

[4]

Flash Point

452.3°C at 760 mmHg

[4]

Water Solubility

Very slightly soluble

[5]16]

pKa

3.86 + 0.10 (Predicted)

[7]

Hazard Identification and Classification

There is some conflicting information regarding the hazard classification of n-Benzoyl-d-

alanine. While some safety data sheets (SDS) may not classify it as a hazardous substance,

the Globally Harmonized System (GHS) classification available through PubChem indicates

that it is an irritant.[1] Researchers should handle the substance with the assumption that it

poses an irritation risk.

GHS Hazard Classification

Code Hazard Statement Classification

H315 Causes skin irritation Skin Irritant, Category 2
H319 Causes serious eye irritation Eye Irritant, Category 2A
H335 May cause respiratory irritation Specific Target Organ Toxicity

(Single Exposure), Category 3
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Source:[1]

Safety and Handling Precautions

Based on the potential hazards, the following precautions should be taken when handling n-
Benzoyl-d-alanine.

Engineering Controls:

» Handle in a well-ventilated place.[8]

« If dust or aerosols are generated, use a local exhaust system.[9]

o Ensure safety showers and eye wash stations are readily accessible.[9]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[5]
» Skin Protection: Wear protective gloves and clothing to prevent skin exposure.[5]

o Respiratory Protection: If ventilation is inadequate or dust is formed, a dust respirator is
recommended.[9]

Handling Procedures:

Avoid contact with skin, eyes, and clothing.[8][9]

Avoid ingestion and inhalation.[5]

Prevent the formation of dust.[8]

Wash hands thoroughly after handling.[9]
Storage:
o Keep containers tightly closed in a dry, cool, and well-ventilated place.[5][8]

» Store away from incompatible materials such as strong oxidizing agents.[5]
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Emergency Procedures

First Aid Measures:

 Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[10]

o Skin Contact: Take off contaminated clothing immediately. Wash off with soap and plenty of
water. Consult a doctor if irritation occurs.[10]

o Eye Contact: Rinse with pure water for at least 15 minutes. Consult a doctor.[10]

 Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to
an unconscious person. Call a doctor or Poison Control Center immediately.[10]

Fire-Fighting Measures:

e Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.
[10]

» Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors.[5]

» Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.
[10]

Accidental Release Measures:

o Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective
equipment. Avoid dust formation.[5]

o Environmental Precautions: Prevent the product from entering drains.[9]

o Containment and Cleanup: Sweep up the material and place it into a suitable, closed
container for disposal.[9]

Toxicology and Biological Activity
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Quantitative toxicological data such as LD50 (lethal dose, 50%) for n-Benzoyl-d-alanine is not
readily available in the searched resources.[10] The primary known biological role of this
compound is as a metabolite and its utility in biochemical research as a protected amino acid

for studying enzyme-substrate interactions.[2][11]

Mechanism of Action: The primary application of n-Benzoyl-d-alanine is in peptide synthesis,
where the benzoyl group protects the amine of d-alanine.[11] In biological systems, it can
undergo hydrolysis to yield d-alanine and benzoic acid.[11]
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Biochemical context of n-Benzoyl-d-alanine.
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Experimental Workflows

The following diagrams illustrate standardized workflows for handling n-Benzoyl-d-alanine and
making decisions on safety precautions in a laboratory setting.

General Workflow for Handling Chemical Powders

Preparation
- Review SDS
- Identify Hazards

Don Personal Protective Equipment (PPE)
- Safety Goggles
- Lab Coat
- Gloves

Chemical Handling
- Work in Ventilated Area
- Weigh Desired Amount
- Avoid Dust Generation

Cleanup

- Decontaminate Surfaces
- Clean Glassware

Waste Disposal
- Collect Waste in Labeled Container
- Dispose According to Institutional Protocols

End of Process
- Remove PPE
- Wash Hands
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Safe handling workflow for n-Benzoyl-d-alanine.

Logic Diagram for Handling Precautions

Task: Handle
n-Benzoyl-d-alanine

Consult SDS:
Identify GHS Hazards

Hazards Identified:
- Skin Irritant (H315)
- Eye Irritant (H319)
- Respiratory Irritant (H335)

Select Appropriate PPE

Required PPE:
- Chemical Goggles (H319)
- Nitrile Gloves (H315)
- Lab Coat

Assess Ventilation Needs

Action:
- Handle in fume hood or
- Ensure good general ventilation
- Avoid dust creation (H335)

Proceed with Experiment
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Decision-making for safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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